Cas no 2763998-96-3 (2-Ethyl-3,6-diiodopyridine)

• Product Name: 2-Ethyl-3,6-diiodopyridine
• CAS No: 2763998-96-3
• MF: C₇H₇I₂N
• MW: 358.94612622261
• CID: 6441570
• PubChem ID: 165475351
• Update Time: 2025-06-23

2-Ethyl-3,6-diiodopyridine Chemical and Physical Properties

Names and Identifiers

• EN300-37385068
• 2763998-96-3
• 2-ethyl-3,6-diiodopyridine
• 2-Ethyl-3,6-diiodopyridine

• Inchi： 1S/C7H7I2N/c1-2-6-5(8)3-4-7(9)10-6/h3-4H,2H2,1H3
• InChI Key： PTHADIYVHKXXEF-UHFFFAOYSA-N
• SMILES： IC1=CC=C(N=C1CC)I

Computed Properties

• Exact Mass: 358.86679g/mol
• Monoisotopic Mass: 358.86679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-Ethyl-3,6-diiodopyridine

2-Ethyl-3,6-Diiodopyridine: A Promising Compound in Pharmaceutical and Chemical Research

2-Ethyl-3,6-Diiodopyridine, with the chemical structure of 2-Ethyl-3,6-diiodopyridine and the CAS No. 2763998-96-3, has emerged as a significant compound in the field of pharmaceutical chemistry. This molecule, characterized by its pyridine ring substituted with iodine atoms at positions 3 and 6, and an ethyl group at position 2, is being explored for its potential applications in drug discovery and chemical synthesis. Recent studies have highlighted its unique reactivity and biological activity, making it a subject of interest in both academic and industrial research.

The 2-Ethyl-3,6-diiodopyridine molecule exhibits structural features that are critical for its chemical behavior. The presence of iodine atoms at positions 3 and 6 introduces electron-withdrawing effects, which can influence the molecule's reactivity towards nucleophilic substitution and electrophilic aromatic substitution reactions. The ethyl group at position 2 adds steric and electronic effects, further modulating the molecule's chemical properties. These structural characteristics are essential for understanding its potential applications in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 2-Ethyl-3,6-diiodopyridine. Researchers have developed novel catalytic approaches and reaction conditions to synthesize this compound with high yield and purity. These synthetic strategies are crucial for the large-scale production of 2-Ethyl-3,6-diiodopyridine and its derivatives, which are being investigated for their pharmaceutical potential. The development of greener and more sustainable synthesis methods is also a focus of current research, aligning with the growing emphasis on environmentally responsible chemical practices.

The biological activity of 2-Ethyl-3,6-diiodopyridine has been explored in various studies, revealing its potential as a lead compound for drug development. Preliminary in vitro experiments suggest that this molecule may interact with specific biological targets, such as enzymes or receptors, which could be relevant for therapeutic applications. However, further research is needed to elucidate its mechanism of action and potential therapeutic applications. The molecule's reactivity towards various biological systems is a key area of investigation in current studies.

One of the most promising areas of research involving 2-Ethyl-3,6-diiodopyridine is its potential role in the development of new therapeutic agents. Studies have indicated that compounds with similar structural features may exhibit antitumor properties or modulate specific signaling pathways. These findings have sparked interest in exploring 2-Ethyl-3,6-diiodopyridine as a potential lead compound for the design of novel drugs. Ongoing research is focused on optimizing its chemical structure to enhance its biological activity and selectivity.

Another significant aspect of 2-Ethyl-3,6-diiodopyridine research is its application in chemical synthesis. This molecule serves as a versatile intermediate in the preparation of various organic compounds, including pharmaceuticals and agrochemicals. Its unique reactivity allows for the synthesis of complex molecules through various reaction pathways, such as nucleophilic substitution and electrophilic aromatic substitution. These synthetic capabilities make 2-Ethyl-3,6-diiodopyridine a valuable tool in the field of organic chemistry.

Recent studies have also focused on the spectroscopic and analytical characterization of 2-Ethyl-3,6-diiodopyridine. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared (IR) spectroscopy have been employed to confirm its molecular structure and purity. These analytical methods are essential for ensuring the quality and consistency of 2-Ethyl-3,6-diiodopyridine in both research and industrial settings. The development of advanced analytical techniques is a critical area of ongoing research.

The environmental impact of 2-Ethyl-3,6-diiodopyridine is another area of interest in current studies. Researchers are investigating the potential ecological effects of this compound, particularly in relation to its use in pharmaceutical and chemical applications. Understanding its behavior in the environment is crucial for assessing its safety and sustainability. These studies contribute to the broader goal of developing environmentally friendly chemical practices.

Collaborative efforts between academic institutions and industry partners have played a vital role in advancing research on 2-Ethyl-3,6-diiodopyridine. These partnerships have facilitated the exchange of knowledge, resources, and expertise, leading to significant breakthroughs in the understanding and application of this compound. The collaborative nature of modern research is essential for addressing the complex challenges associated with the development of new chemical compounds.

Looking ahead, the future of 2-Ethyl-3,6-diiodopyridine research is likely to involve further exploration of its biological activity, synthetic potential, and environmental impact. Advances in computational chemistry and molecular modeling are expected to play a significant role in predicting the behavior of this compound in various contexts. These tools will enable researchers to design more effective and sustainable applications for 2-Ethyl-3,6-diiodopyridine.

In conclusion, 2-Ethyl-3,6-diiodopyridine represents a promising area of research in pharmaceutical and chemical sciences. Its unique structural features and reactivity make it a valuable compound for the development of new drugs and chemical syntheses. Ongoing studies are focused on expanding its potential applications while ensuring environmental and safety considerations are addressed. The continued exploration of this molecule is expected to yield significant advancements in the field of medicinal chemistry and chemical research.